Cas no 1558214-64-4 (1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one)

1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one structure
1558214-64-4 structure
Product Name:1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one
CAS No:1558214-64-4
MF:C8H7N3O
MW:161.160681009293
MDL:MFCD28625343
CID:4781934
Update Time:2023-08-17

1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one
    • MDL: MFCD28625343
    • Inchi: 1S/C8H7N3O/c1-6(12)7-2-3-8-10-9-5-11(8)4-7/h2-5H,1H3
    • InChI Key: FKVMJCCIHZZUCX-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC2=NN=CN2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • XLogP3: 0.9
  • Topological Polar Surface Area: 47.3

1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
221810-500mg
1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one, 95% min
1558214-64-4 95%
500mg
$945.00 2023-09-06
Matrix Scientific
221810-1g
1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one, 95% min
1558214-64-4 95%
1g
$1365.00 2023-09-06
Matrix Scientific
221810-5g
1-([1,2,4]Triazolo[4,3-a]pyridin-6-yl)ethan-1-one, 95% min
1558214-64-4 95%
5g
$3780.00 2023-09-06
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